N-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfanylbenzamide
• InChI: InChI=1S/C19H18N2O2S2/c1-3-23-15-9-7-13(8-10-15)17-12-25-19(20-17)21-18(22)14-5-4-6-16(11-14)24-2/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key: REVDBCRSUSCWNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)SC
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol

Description

N-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide, commonly known as ETTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETTB is a thiazole compound that has a benzamide moiety and a methylthio group.

Mechanism of Action

The mechanism of action of ETTB is not fully understood. However, it has been suggested that ETTB inhibits the activity of certain enzymes that are involved in cell proliferation and survival. It has also been suggested that ETTB induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
ETTB has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell proliferation and survival. It has also been found to induce apoptosis in cancer cells. ETTB has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using ETTB in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool in cancer research. Another advantage is its neuroprotective effects, which make it a valuable tool in the study of neurodegenerative diseases.
One of the limitations of using ETTB in lab experiments is its potential toxicity. It has been found to be toxic to certain cell lines at high concentrations. Another limitation is the lack of information about its mechanism of action.

Future Directions

There are several future directions for research on ETTB. One direction is to further investigate its mechanism of action. Another direction is to study its potential applications in the treatment of neurodegenerative diseases. Additionally, more research is needed to determine the optimal dosage and administration of ETTB for its potential applications in cancer treatment.

Synthesis Methods

ETTB can be synthesized using a variety of methods. One of the most common methods is the reaction between 4-ethoxybenzaldehyde and thiosemicarbazide to form 4-(4-ethoxyphenyl)-1,3-thiazol-2-amine. This intermediate can then be reacted with 3-(methylthio)benzoyl chloride to form ETTB.

Scientific Research Applications

ETTB has been found to have potential applications in various fields of scientific research. One of the most significant applications is in the field of cancer research. ETTB has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells.
ETTB has also been found to have potential applications in the field of neurodegenerative diseases. It has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.